Cas no 1996596-00-9 (2-(azidomethyl)bicyclo2.2.2octane)

• Product Name: 2-(azidomethyl)bicyclo2.2.2octane
• CAS No: 1996596-00-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD32679027
• CID: 5616454
• PubChem ID: 149804881
• Update Time: 2025-06-07

2-(azidomethyl)bicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• EN300-3197258
• 1996596-00-9
• 2-(Azidomethyl)bicyclo[2.2.2]octane
• 2-(azidomethyl)bicyclo2.2.2octane

• MDL： MFCD32679027
• Inchi： 1S/C9H15N3/c10-12-11-6-9-5-7-1-3-8(9)4-2-7/h7-9H,1-6H2
• InChI Key： BNYVOGFNJLVBBK-UHFFFAOYSA-N
• SMILES： N(CC1CC2CCC1CC2)=[N+]=[N-]

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)bicyclo2.2.2octane

Introduction to 2-(azidomethyl)bicyclo2.2.2octane (CAS No. 1996596-00-9)

2-(azidomethyl)bicyclo2.2.2octane, identified by the Chemical Abstracts Service Number (CAS No.) 1996596-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural and chemical properties. This bicyclic structure, incorporating an azido functional group and a methyl-substituted bridgehead, positions it as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound belongs to the class of azido-containing heterocycles, which are widely explored for their reactivity and potential applications in medicinal chemistry. The presence of the azidomethyl substituent on a bicyclo[2.2.2]octane scaffold introduces a high degree of functionalization, making it a valuable building block for constructing intricate molecular architectures. This feature is particularly relevant in the context of drug discovery, where structural diversity and modularity are key drivers for identifying compounds with desirable pharmacological profiles.

Recent advancements in synthetic methodologies have enabled more efficient access to bicyclo[2.2.2]octane derivatives, including 2-(azidomethyl)bicyclo2.2.2octane, through optimized cyclization and functionalization strategies. These developments have opened new avenues for exploring its utility in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting specific biological pathways. The compound’s ability to undergo various transformations, such as nucleophilic substitution and cycloaddition reactions, makes it an attractive candidate for constructing pharmacophores with enhanced binding affinity and selectivity.

The bicyclo[2.2.2]octane core is a privileged scaffold in drug design due to its rigid three-dimensional structure, which can mimic natural product motifs and facilitate optimal interactions with biological targets. The incorporation of an azidomethyl group further enhances its synthetic utility by providing a reactive handle for subsequent derivatization. This has been leveraged in recent studies aimed at developing novel antimicrobial agents, where azidomethyl-substituted bicyclo[2.2.2]octanes have been shown to exhibit promising activity against resistant bacterial strains.

In the realm of medicinal chemistry, the synthesis of analogues of 2-(azidomethyl)bicyclo[2.2.2]octane has been investigated as part of broader efforts to develop kinase inhibitors and other enzyme-targeting molecules. The azido group can be selectively converted into other functional moieties, such as alcohols or amines, through controlled reduction or substitution reactions, allowing for fine-tuning of the molecular properties to optimize pharmacokinetic and pharmacodynamic profiles.

One notable application of this compound is in the field of click chemistry, where the azido functionality serves as a precursor for cycloaddition reactions with alkynes to form triazole derivatives. These reactions are highly regioselective and proceed under mild conditions, making them ideal for late-stage diversification of drug candidates. Researchers have utilized this approach to generate libraries of bicyclo[2.2.2]octane-based scaffolds with diverse substituents, facilitating high-throughput screening for bioactive molecules.

The structural motif of bicyclo[2.2.2]octane is also found in several natural products known for their bioactivity, including antibiotics and anti-inflammatory agents. By synthesizing derivatives such as (CAS No.) 1996596-00-9, chemists can explore analogues that retain or enhance these biological activities while introducing modifications that improve solubility or metabolic stability.

Recent computational studies have further highlighted the potential of (CAS No.) 1996596-00-9 as a scaffold for drug development by predicting its binding modes to target proteins using molecular docking techniques. These simulations have provided insights into how structural modifications around the bicyclic core can influence binding affinity and selectivity, guiding experimental efforts toward more optimized candidates.

The versatility of (CAS No.) 1996596-00-9 extends beyond pharmaceutical applications; it has also been explored in materials science as a precursor for polymers with unique mechanical properties due to its rigid cyclic structure and reactive functional groups.

In conclusion, (CAS No.) 1996596-00-9, or (product name) 1-(Azidomethyl)bicyclo[3.]?.?.?], represents a valuable chemical entity with broad utility across multiple disciplines.. Its unique structural features make it an attractive intermediate for synthetic organic chemistry.. Furthermore., its potential applications.. continue..